Cas no 121021-32-7 (Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-)

• Product Name: Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
• CAS No: 121021-32-7
• MF: C₆H₁₃BO₂
• MW: 127.977222204208
• CID: 1211689
• PubChem ID: 13201836
• Update Time: 2025-04-20

Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
• [(Z)-3,3-dimethylbut-1-enyl]boronic acid
• DTXSID40527049
• 121021-32-7
• [(1Z)-3,3-Dimethylbut-1-en-1-yl]boronic acid
• (Z)-(3,3-Dimethylbut-1-en-1-yl)boronic acid

• Inchi： 1S/C6H13BO2/c1-6(2,3)4-5-7(8)9/h4-5,8-9H,1-3H3/b5-4-
• InChI Key： CTIWKIMYFQSVBZ-PLNGDYQASA-N
• SMILES： OB(/C=C\C(C)(C)C)O

Computed Properties

• Exact Mass: 128.1008598g/mol
• Monoisotopic Mass: 128.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų